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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of cis-9-Hexadecen-1-yl formate, a significant long-chain unsaturated fatty alcohol
ester. This document is intended to serve as a valuable resource for researchers, scientists,
and professionals involved in drug development and related fields. While experimentally
determined data for this specific compound is limited in publicly accessible literature, this guide
compiles available information and provides context based on structurally similar compounds.
All quantitative data is presented in structured tables for clarity and comparative analysis.
Furthermore, this guide outlines representative experimental protocols for the synthesis and
characterization of similar long-chain esters and visualizes key conceptual workflows using the
DOT language for graph visualization.

Introduction

cis-9-Hexadecen-1-yl formate (CAS Number: 56218-81-6) is a notable organic compound,
recognized primarily as a pheromone analog found in certain species of the Noctuidae family
(Lepidoptera). Its molecular structure, consisting of a C16 unsaturated alkyl chain with a
formate ester functional group, imparts specific chemical and physical characteristics that are
crucial for its biological function and potential applications in various scientific domains,
including but not limited to, chemical ecology, organic synthesis, and potentially, as a
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specialized lipid in drug delivery systems. Understanding its physicochemical properties is
fundamental to harnessing its potential in these areas.

Chemical and Physical Properties

Direct experimental data for many of the physicochemical properties of cis-9-Hexadecen-1-yl
formate are not readily available in peer-reviewed literature. The following table summarizes
the known information and provides estimated values based on data for structurally analogous
compounds, such as oleyl formate and general trends observed for long-chain unsaturated
esters.
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Property Value Source/Basis
Molecular Formula C17H3202 -
Molecular Weight 268.43 g/mol [Calculated]
CAS Number 56218-81-6 General Chemical Databases
Likely a colorless to pale o )
o Based on similar long-chain
Appearance yellow liquid at room
unsaturated esters.
temperature.
Extrapolated from data on
similar long-chain fatty acid
esters. For example, the
- , Estimated: > 350 °C at 760 estimated boiling point of oleyl
Boiling Point )
mmHg formate (C1oH3602) is 384.20
°C. Boiling points of long-chain
esters increase with molecular
weight.
Unsaturated fatty acid esters
generally have lower melting
) points than their saturated
_ _ Not available. Expected to be _
Melting Point | counterparts due to the 'kink'
ow.
introduced by the cis-double
bond, which disrupts crystal
lattice packing.
Long-chain esters are
Insoluble in water. Soluble in hydrophobic. The estimated
N nonpolar organic solvents water solubility of the
Solubility ) o
(e.g., hexane, diethyl ether, structurally similar oleyl
chloroform). formate is very low (0.002052
mg/L at 25 °C).
Density Not available. -
Refractive Index Not available. -
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Experimental Protocols

While a specific, detailed protocol for the synthesis and property determination of cis-9-
Hexadecen-1-yl formate is not published, the following sections describe generalized and
widely accepted methodologies for the preparation and characterization of similar long-chain
unsaturated esters.

Synthesis: Formylation of cis-9-Hexadecen-1-ol

The synthesis of cis-9-Hexadecen-1-yl formate can be achieved through the formylation of its
corresponding alcohol, cis-9-Hexadecen-1-ol. A common and effective method involves the use
of formic acid, often with a dehydrating agent or under conditions that favor esterification.

Objective: To synthesize cis-9-Hexadecen-1-yl formate from cis-9-Hexadecen-1-ol.
Materials:

 cis-9-Hexadecen-1-ol

e Formic acid (=95%)

e Anhydrous toluene

o Dean-Stark apparatus

e p-Toluenesulfonic acid (catalyst, optional)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous magnesium sulfate

 Rotary evaporator

« Silica gel for column chromatography

e Hexane and ethyl acetate (for chromatography)

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15592839?utm_src=pdf-body
https://www.benchchem.com/product/b15592839?utm_src=pdf-body
https://www.benchchem.com/product/b15592839?utm_src=pdf-body
https://www.benchchem.com/product/b15592839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
dissolve cis-9-Hexadecen-1-ol (1 equivalent) in anhydrous toluene.

e Add an excess of formic acid (e.g., 3-5 equivalents).
o Optionally, add a catalytic amount of p-toluenesulfonic acid.

o Heat the reaction mixture to reflux. Water produced during the esterification will be
azeotropically removed and collected in the Dean-Stark trap.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol
IS consumed.

o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize excess acid), and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

 Purify the crude product by silica gel column chromatography, eluting with a gradient of
hexane and ethyl acetate to obtain pure cis-9-Hexadecen-1-yl formate.

o Confirm the structure and purity of the product using spectroscopic methods (*H NMR, 13C
NMR, IR, and Mass Spectrometry).

Physicochemical Property Determination

Objective: To determine the boiling point of a small sample of the synthesized ester.
Procedure:

e Place a small amount of the purified ester into a small-diameter test tube (Thiele tube or
similar).

 Invert a sealed-end capillary tube and place it open-end down into the liquid.
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» Attach the test tube to a thermometer with the bulb of the thermometer level with the sample.
o Heat the apparatus slowly in a suitable heating bath (e.qg., silicone oil).

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e Once a steady stream of bubbles is observed, remove the heat source.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.

Objective: To qualitatively assess the solubility of the ester in various solvents.
Procedure:
o To a series of small, labeled test tubes, add approximately 10-20 mg of the ester.

e To each tube, add 1 mL of a different solvent (e.g., water, ethanol, acetone, hexane,
chloroform).

o Agitate each tube vigorously for 1-2 minutes.

» Observe and record whether the ester dissolves completely, is partially soluble, or is
insoluble.

Visualizations
Conceptual Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of cis-
9-Hexadecen-1-yl formate.

cis-9-Hexadecen-1-ol + Esterification Aqueous Workup Gl EEmEEs e cis-9-Hexadecen-1-yl formate
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Caption: General workflow for the synthesis of cis-9-Hexadecen-1-yl formate.
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Logic Diagram for Physicochemical Characterization

This diagram outlines the logical progression of experiments to characterize the
physicochemical properties of the synthesized compound.
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Caption: Logical flow for the physicochemical characterization of the compound.

Conclusion

cis-9-Hexadecen-1-yl formate is a molecule of interest in chemical ecology and potentially
other fields. This guide has consolidated the available physicochemical data and provided a
framework for its synthesis and characterization based on established chemical principles for
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similar long-chain esters. While specific experimental values for several key properties are yet
to be reported in the literature, the information and protocols presented here offer a solid
foundation for researchers and professionals working with this or related compounds. Further
experimental investigation is warranted to fully elucidate the physicochemical profile of this
molecule.

 To cite this document: BenchChem. [Physicochemical Properties of cis-9-Hexadecen-1-yl
formate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592839#physicochemical-properties-of-cis-9-
hexadecen-1-yl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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